Cas no 897623-62-0 (2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 897623-62-0
• MF: C₁₆H₁₃F₂N₅O
• MW: 329.304129362106
• CID: 6265590
• PubChem ID: 16799298
• Update Time: 2025-05-30

2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• 897623-62-0
• 2-(4-fluorophenyl)-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]acetamide
• AKOS024625806
• F2070-1715
• 2-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• 2-(4-fluorophenyl)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide

• Inchi： 1S/C16H13F2N5O/c17-12-3-1-11(2-4-12)9-16(24)19-10-15-20-21-22-23(15)14-7-5-13(18)6-8-14/h1-8H,9-10H2,(H,19,24)
• InChI Key： DZERYUMKYSFKHY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC1=NN=NN1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 329.10881638g/mol
• Monoisotopic Mass: 329.10881638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 897623-62-0)

2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 897623-62-0, represents a fusion of fluorinated aromatic rings and tetrazole moieties, which are known for their potential in modulating biological pathways. The presence of the acetamide functional group further enhances its versatility, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is meticulously designed to interact with biological targets in a highly specific manner. The 4-fluorophenyl substituent introduces a fluorine atom into the aromatic ring, which is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Fluoroaromatic compounds are widely recognized for their ability to improve pharmacokinetic profiles, and this compound is no exception. The fluorine atom can participate in dipole-dipole interactions and halogen bonding, which are critical for the compound's efficacy.

The tetrazole ring is another key feature of this molecule. Tetrazoles are heterocyclic compounds that exhibit a wide range of biological activities. They have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1H-1,2,3,4-tetrazol-5-ylmethyl group in this compound suggests a potential for interaction with enzymes and receptors involved in cellular signaling pathways. The incorporation of two 4-fluorophenyl groups further enhances the compound's potential by increasing its lipophilicity and improving its solubility in both aqueous and organic solvents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide can interact with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular processes such as proliferation, differentiation, and apoptosis. The compound's ability to bind to these targets with high affinity makes it an attractive candidate for further development as an therapeutic agent.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The tetrazole moiety has been implicated in the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. Studies have suggested that tetrazole derivatives can influence the activity of transporters and receptors involved in mood regulation and cognitive function. Given the structural similarities between 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide and known pharmacological agents used in treating neurological conditions, it is reasonable to hypothesize that this compound may exhibit similar effects.

The synthesis of 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide presents several challenges due to its complex structure. However， recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Transition-metal-catalyzed reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. Additionally， modern purification techniques ensure high yields and purity levels necessary for pharmaceutical applications.

As research continues， the potential applications of 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide are likely to expand beyond neurological disorders. Its structural features make it a versatile scaffold for designing new drugs targeting various diseases. The combination of fluorinated aromatic rings and tetrazole moieties offers unique opportunities for modulating biological pathways that are currently understudied or poorly addressed by existing therapies.

In conclusion， 2-(4-fluorophenyl)-N-{1-(4-fluorophenyl)-1H-1， 2， 3， 4-tetrazol -5 - ylmethyl}acetamide (CAS No. 897623 -62 -0) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， coupled with recent advancements in computational chemistry and synthetic methodologies， make it an exciting candidate for further exploration。 As our understanding of biological pathways continues to grow， compounds like this one will play a crucial role in developing new treatments for a variety of diseases.